Cas no 35021-68-2 (Dodecyl Phenyl Ether)

• Product Name: Dodecyl Phenyl Ether
• CAS No: 35021-68-2
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• CID: 314103
• Update Time: 2025-10-29

Dodecyl Phenyl Ether Chemical and Physical Properties

Names and Identifiers

• Benzene, (dodecyloxy)-
• dodecoxybenzene
• 1-dodecyl phenyl ether
• 1-dodecyloxybenzene
• DODECYL PHENYL ETHER
• DODECYLOXY BENZENE
• Ether,dodecyl phenyl
• Dodecyl Phenyl Ether

• Inchi： 1S/C18H30O/c1-2-3-4-5-6-7-8-9-10-14-17-19-18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3
• InChI Key： CRBREIOFEDVXGE-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 262.23000

Experimental Properties

• PSA: 9.23000
• LogP: 5.98630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Dodecyl Phenyl Ether

Comprehensive Guide to Dodecyl Phenyl Ether (CAS No. 35021-68-2): Properties, Applications, and Industry Insights

Dodecyl Phenyl Ether (CAS No. 35021-68-2), also known as dodecylphenoxy benzene or lauryl phenyl ether, is a versatile organic compound widely used in industrial and commercial applications. This surfactant derivative belongs to the family of alkyl phenyl ethers, which are valued for their emulsifying, wetting, and dispersing properties. With the growing demand for eco-friendly surfactants and high-performance additives, Dodecyl Phenyl Ether has gained attention in formulations ranging from personal care products to specialty chemicals.

The molecular structure of Dodecyl Phenyl Ether combines a hydrophobic dodecyl (C12) chain with a hydrophilic phenyl ether group, making it an effective nonionic surfactant. This balance allows it to reduce surface tension in aqueous solutions, a property highly sought after in cleaning agents, textile processing, and lubricant additives. Recent trends in sustainable chemistry have spurred research into its biodegradability and low-toxicity profile, aligning with global regulations like REACH and EPA guidelines.

One of the most searched questions about Dodecyl Phenyl Ether is its role in green chemistry applications. Studies highlight its potential as a replacement for traditional surfactants in biodegradable detergents and low-VOC formulations. Its compatibility with bio-based solvents makes it a candidate for eco-conscious product development. Additionally, its thermal stability (up to 200°C) has driven interest in high-temperature lubricants and industrial coatings.

In the personal care industry, Dodecyl Phenyl Ether functions as a mild emulsifying agent in shampoos, conditioners, and skincare products. Its low irritation potential compared to sulfates addresses consumer demand for gentle formulations. Analytical techniques like HPLC and GC-MS are commonly employed to verify its purity, which typically exceeds 98% for commercial grades. Manufacturers often optimize its HLB value (Hydrophile-Lipophile Balance) between 8-12 for specific applications.

Emerging applications include its use in nanomaterial synthesis, where it acts as a stabilizing agent for metal nanoparticles. Researchers also explore its synergy with polysorbates and ethoxylated alcohols to enhance performance in complex formulations. With the global surfactant market projected to grow at 5.2% CAGR (2023-2030), Dodecyl Phenyl Ether is poised to benefit from innovations in bio-based surfactants and smart material science.

Quality control protocols for CAS No. 35021-68-2 involve rigorous testing for residual phenols, color stability, and iodine value. Leading suppliers provide technical data sheets with detailed specifications for viscosity (typically 50-100 cP at 25°C), specific gravity (0.91-0.95), and flash point (>150°C). Regulatory compliance documentation often includes OECD 301 biodegradability test results and ecotoxicity profiles to meet regional environmental standards.

For formulation chemists, understanding the cloud point behavior of Dodecyl Phenyl Ether is critical—its solubility decreases above 60-70°C in water, a property leveraged in temperature-responsive systems. Recent patent literature describes its utility in microemulsion technologies for agrochemical delivery and oilfield chemicals. The compound’s low foam characteristics make it particularly suitable for high-speed industrial processes.

Storage and handling recommendations emphasize protection from oxidation (using nitrogen blankets) and storage in HDPE containers below 40°C. Analytical reference standards for Dodecyl Phenyl Ether are available through major chemical catalogues, supporting quality assurance in end-use industries. As the market shifts toward APEO-free alternatives, this compound’s phenyl ether chemistry offers a balanced performance profile without ethoxylation concerns.